10.1039/C2CC17919A | Poly(methylhydrosiloxane)-supported chiral imidazolinones: new versatile, highly efficient and recyclable organocatalysts for stereoselective Diels–Alder cycloaddition reactions†‡

Poly(methylhydrosiloxane)-supported chiral imidazolinones: new versatile, highly efficient and recyclable organocatalysts for stereoselective Diels–Alder cycloaddition reactions†‡

Chemical Communications Pub Date: 2012-01-26 DOI: 10.1039/C2CC17919A

Abstract

Poly(methylhydrosiloxane) (PMHS) supported organic catalysts promoted the Diels–Alder reaction of dienes with α,β-unsaturated aldehydes, also in pure water, in yields and enantiomeric excesses comparable to those observed with the non-supported catalysts (up to 93% ee). Recycling of the catalysts was performed with no loss of enantioselectivity for at least five reaction cycles.

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Journal Name：Chemical Communications

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